2H-1-Benzopyran-2-one

• CAS No.: 103802-83-1
• Product Name: 2H-1-Benzopyran-2-one
• Molecular Formula: C9H6O2
• Molecular Weight: 146.14 g/mol
• IUPAC Name: chromen-2-one
• Standard InChI: InChI=1S/C9H6O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H
• Standard InChIKey: ZYGHJZDHTFUPRJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=O)O2
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=O)O2
• Boiling Point: 568 °F at 760 mm Hg (NTP, 1992); 301.7 °C; 301.71 °C; 297-299 °C
• Colorform: Orthorhombic, rectangular plates; Colorless, crystals, flakes, or powder; White crystals
• Density: 0.935 at 68 °F (NTP, 1992); 0.935 @ 20 °C/4 °C; 0.94 g/cm³
• Flash Point: 304 °F (NTP, 1992); 150 °C
• Melting Point: 154 to 158 °F (NTP, 1992); 71.0 °C; Mp 70 °; 71 °C; 71°C; 68-70 °C
• Physical Description: Coumarin appears as colorless crystals, flakes or colorless to white powder with a pleasant fragrant vanilla odor and a bitter aromatic burning taste. (NTP, 1992); DryPowder; Liquid; PelletsLargeCrystals; Solid; COLOURLESS FLAKES WITH CHARACTERISTIC ODOUR.
• Description: Coumarin, also known as 1, 2-benzopyrone or rattex, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Coumarin exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Coumarin has been primarily detected in saliva. Within the cell, coumarin is primarily located in the cytoplasm. Coumarin is also a parent compound for other transformation products, including but not limited to, 7-methoxycoumarin-4-acetic acid, 5, 6, 7-trimethoxycoumarin, and licoarylcoumarin. Coumarin is a sweet, green, and new mown hay tasting compound that can be found in a number of food items such as sunflower, sacred lotus, ostrich fern, and rowal. This makes coumarin a potential biomarker for the consumption of these food products. Coumarin is a potentially toxic compound.; Coumarin appears as colorless crystals, flakes or colorless to white powder with a pleasant fragrant vanilla odor and a bitter aromatic burning taste. (NTP, 1992); Coumarin is a chromenone having the keto group located at the 2-position. It has a role as a fluorescent dye, a plant metabolite and a human metabolite.
• Shelf Life: Converted to a dimer on long exposure to light.
• Solubility: less than 0.1 mg/mL at 63.5° F (NTP, 1992); 0.01 M; 1.9 mg/mL at 20 °C; Soluble in ethanol; very soluble in ether and chloroform; Freely soluble in oils; Soluble in aqueous alkali, oxygenated and chlorinated solvents; In chloroform 49.4 g/100 g @ 25 °C; in pyridine 87.7 g/100 g @ 20-25 °C; In water, 1,900 mg/l @ 20 °C; 1.9 mg/mL; Solubility in water: poo
• Synonyms: 1,2-benzopyrone; 5,6-benzo-alpha-pyrone; coumarin
• Vapor Pressure: 0.01 mm Hg at 117 °F ; 1 mm Hg at 223° F (NTP, 1992); 9.80e-04 mmHg; 9.8X10-4 mm Hg @ 25 °C, extrapolated; Vapor pressure, kPa at 106 °C: 0.13
• PubChem Compound: 323
• Last Modified: Nov 11 2021